Cas no 479684-71-4 (Pyrazinamine, N-[(3-chlorophenyl)methyl]-6-(1-piperazinyl)-)

• Product Name: Pyrazinamine, N-[(3-chlorophenyl)methyl]-6-(1-piperazinyl)-
• CAS No: 479684-71-4
• MF: C₁₅H₁₈ClN₅
• MW: 303.789921283722
• CID: 3999241
• PubChem ID: 9879509
• Update Time: 2025-04-22

Pyrazinamine, N-[(3-chlorophenyl)methyl]-6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, N-[(3-chlorophenyl)methyl]-6-(1-piperazinyl)-
• (3-Chloro-benzyl)-(3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl-6'-yl)-amine
• 479684-71-4
• SCHEMBL906005
• KKGJUZHECNHLDO-UHFFFAOYSA-N
• N-[(3-Chlorophenyl)methyl]-6-(1-piperazinyl)-2-pyrazinamine
• DB-387398

• Inchi： 1S/C15H18ClN5/c16-13-3-1-2-12(8-13)9-19-14-10-18-11-15(20-14)21-6-4-17-5-7-21/h1-3,8,10-11,17H,4-7,9H2,(H,19,20)
• InChI Key： KKGJUZHECNHLDO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1=CN=CC(=N1)N1CCNCC1

Computed Properties

• Exact Mass: 303.1250733Da
• Monoisotopic Mass: 303.1250733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų